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Compound of Interest

Compound Name: Dimethylpropiothetin hydrochloride

Cat. No.: B113419 Get Quote

Technical Support Center: Dimethylpropiothetin
Hydrochloride (DMPT)
This technical support center provides essential safety information, troubleshooting guides, and

frequently asked questions for handling Dimethylpropiothetin hydrochloride (DMPT) in a

laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What is Dimethylpropiothetin hydrochloride (DMPT)?

A1: Dimethylpropiothetin hydrochloride (DMPT), also known as Dimethylsulfoniopropionate

hydrochloride, is a natural, sulfur-containing compound.[1][2][3] It is often found in marine algae

and other aquatic organisms.[4][5] In research, it is recognized as a potent feed-inducing

stimulant.[2][3]

Q2: What are the primary hazards associated with DMPT in the lab?

A2: The toxicological properties of DMPT have not been thoroughly investigated.[1] Therefore,

it should be handled with caution. It may cause eye irritation. Avoid contact with skin, eyes, and

clothing, as well as ingestion and inhalation.[1]

Q3: What personal protective equipment (PPE) is required when handling DMPT?
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A3: A comprehensive set of PPE should be worn to prevent exposure. This includes:

Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator.

[1]

Hand Protection: Compatible chemical-resistant gloves.[1]

Eye Protection: Appropriate protective eyeglasses or chemical safety goggles as described

by OSHA.[1]

Body Protection: A lab coat or other protective clothing to prevent skin exposure.[1]

Q4: How should I properly store DMPT?

A4: DMPT should be stored at 2-8°C.[1][4] Keep the container tightly closed in a dry, cool, and

well-ventilated place.[1][6] It should be stored away from moisture and incompatible

substances such as strong oxidizing agents, strong bases, and alkaline materials.[6][7][8]

Troubleshooting Guides
Problem: I spilled a small amount of DMPT powder on the lab bench.

Solution:

Evacuate and Ventilate: If the spill is significant, evacuate the immediate area. Ensure

adequate ventilation.

Personal Protection: Before cleaning, ensure you are wearing the appropriate PPE, including

a respirator, gloves, and safety goggles.

Containment: Cover drains to prevent the substance from entering the sewer system.

Clean-up: Carefully sweep up the spilled solid and collect it in a closed, suitable container for

disposal.[1] Avoid creating dust.

Decontamination: Clean the affected area thoroughly.[1]
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Waste Disposal: Dispose of the waste according to applicable laws.[1] This may involve

dissolving the material in a combustible solvent and burning it in a chemical incinerator.[1]

Problem: I believe I may have gotten DMPT powder in my eye.

Solution:

Immediate Flushing: Immediately go to an eye wash station and flush the affected eye with

plenty of flowing water for 10 to 15 minutes, holding the eyelids apart.[1]

Remove Contact Lenses: If you are wearing contact lenses, remove them if it is safe to do

so.

Seek Medical Attention: After flushing, seek immediate medical attention from an

ophthalmologist.[1]

Report the Incident: Inform your lab supervisor about the incident.

Problem: The DMPT is not dissolving as expected in my solvent.

Solution:

Verify Solvent: Confirm that you are using an appropriate solvent. While solubility information

can be limited in safety-focused documents, ensure the chosen solvent is compatible with

DMPT.

Check for Contamination: Ensure your solvent and glassware are clean and free from

contaminants.

Review Storage Conditions: Improper storage, such as exposure to moisture, can affect the

physical properties of the compound. DMPT should be stored in a sealed container away

from moisture.[7]

Gentle Agitation: Use a vortex mixer or magnetic stirrer to aid dissolution. Avoid vigorous

shaking that could generate dust if the container is not properly sealed.

Quantitative Data Summary
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Property Value Source

Molecular Formula C5H11ClO2S [7]

Molecular Weight 170.66 g/mol [7][9]

Storage Temperature (Solid) 2°C - 8°C [1][4]

Storage Temperature (In

Solvent)

-80°C (6 months); -20°C (1

month)
[7]

Melting Point 139 - 145 °C [6]

pH 5-6 (500 g/l aq. sol.) [6]

Assay (HPLC) ≥96.0%

Impurities (Water) ≤5.0%

Experimental Protocols
Protocol: Preparation of an Aqueous Stock Solution of DMPT

Objective: To safely prepare a stock solution of DMPT for experimental use.

Materials:

Dimethylpropiothetin hydrochloride (DMPT) powder

Distilled or deionized water

Appropriate volumetric flasks and pipettes

Magnetic stirrer and stir bar

Spatula and weighing paper/boat

Personal Protective Equipment (PPE) as specified above

Procedure:
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Pre-Experiment Safety Check: Ensure the chemical fume hood is functioning correctly.

Confirm the location and accessibility of the nearest safety shower and eye wash station.[1]

Don PPE: Put on your lab coat, safety goggles, and chemical-resistant gloves. A respirator is

recommended when handling the powder.

Weighing the Compound: In a chemical fume hood, carefully weigh the desired amount of

DMPT powder using a clean spatula and weighing boat. Avoid creating dust.

Transfer: Gently transfer the weighed powder into the appropriate volumetric flask.

Dissolution: Add a portion of the solvent (e.g., distilled water) to the flask, approximately half

of the final desired volume.

Mixing: Place a magnetic stir bar in the flask and place it on a magnetic stirrer. Stir until the

solid is completely dissolved.

Final Volume Adjustment: Once dissolved, carefully add the solvent to the calibration mark

on the volumetric flask.

Labeling and Storage: Cap the flask securely and label it clearly with the compound name,

concentration, date, and your initials. Store the solution according to the recommended

storage conditions (e.g., at 4°C for short-term use or frozen for longer-term storage).[7]

Waste Disposal: Dispose of any contaminated weighing paper, gloves, or other disposable

materials in the appropriate chemical waste container.

Post-Procedure Clean-up: Wash your hands thoroughly after handling.[1]
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Click to download full resolution via product page

Caption: Workflow for responding to a small DMPT powder spill in the lab.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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